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Compound of Interest

Compound Name: Bicyclohexyl

Cat. No.: B1666981 Get Quote

Core Technical Data: Bicyclohexyl
This guide provides the fundamental molecular properties of Bicyclohexyl, a key organic

compound utilized in various research and development applications. The data presented

herein is intended for researchers, scientists, and professionals in drug development.

Molecular Identity and Weight
Bicyclohexyl, also known as dicyclohexyl, is an organic compound with the chemical formula

C12H22.[1][2][3] Its structure consists of two cyclohexane rings joined by a single carbon-

carbon bond.[2][3] The molecular weight of bicyclohexyl is approximately 166.30 g/mol .[1][4]

[5]

The table below summarizes the core molecular data for Bicyclohexyl.

Parameter Value Reference

Molecular Formula C12H22 [1][3][6]

Molecular Weight 166.303 g/mol [2][6]

Alternate Formula C6H11C6H11 [4]

CAS Registry Number 92-51-3 [1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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